Cas no 2716848-93-8 (4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride)

• Product Name: 4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride
• CAS No: 2716848-93-8
• MF: C₅H₁₀ClNO₃
• MW: 167.59
• MDL: MFCD34602341
• CID: 5088013
• Update Time: 2025-10-28

4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride

• MDL： MFCD34602341
• Inchi： 1S/C5H9NO3.ClH/c6-4-2-9-1-3(4)5(7)8;/h3-4H,1-2,6H2,(H,7,8);1H
• InChI Key： IOQBSFJUCVBZMH-UHFFFAOYSA-N
• SMILES： O1CC(N)C(C(O)=O)C1.Cl

Additional information on 4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride

Introduction to 4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride (CAS No. 2716848-93-8)

4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2716848-93-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydrofuran (THF) derivative class, characterized by its unique structural framework that integrates both amino and carboxylic acid functional groups, further enhanced by the presence of a hydrochloride salt form. The structural configuration of this molecule imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The relevance of 4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride in modern drug discovery is underscored by its versatility as a building block in organic synthesis. Its molecular structure, featuring a tetrahydrofuran ring substituted with an amino group at the 4-position and a carboxylic acid group at the 3-position, provides a scaffold that is conducive to further functionalization. This characteristic has positioned it as a key intermediate in the development of novel therapeutic agents targeting diverse biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of tetrahydrofuran derivatives due to their ability to mimic natural bioactive molecules and interact with biological targets in unique ways. The presence of both amino and carboxylic acid functionalities in 4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride allows for the formation of amides, esters, and other derivatives, which are crucial for designing molecules with enhanced solubility, bioavailability, and target specificity. These attributes have made this compound a focal point in synthetic medicinal chemistry.

One of the most compelling aspects of 4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride is its role in the synthesis of small-molecule inhibitors for various therapeutic applications. For instance, researchers have leveraged its structural motif to develop inhibitors targeting enzymes involved in cancer metabolism, inflammation, and infectious diseases. The ability to modify its core structure while retaining key pharmacophoric elements has enabled the creation of compounds with improved pharmacokinetic profiles and reduced toxicity.

The hydrochloride salt form of 4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride enhances its solubility in aqueous solutions, making it more amenable for formulation into pharmaceutical preparations. This solubility advantage is particularly important for drug delivery systems where bioavailability is a critical factor. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a reliable reagent for both laboratory-scale synthesis and industrial-scale production.

Recent advancements in computational chemistry have further highlighted the potential of 4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride as a lead compound. High-throughput virtual screening (HTVS) and molecular docking studies have identified its derivatives as promising candidates for further optimization. These computational approaches have accelerated the drug discovery process by enabling rapid evaluation of large libraries of compounds without the need for extensive experimental validation.

The synthesis of 4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps typically include ring formation via intramolecular cyclization, followed by selective functionalization at specific positions using palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes. The introduction of the amino and carboxylic acid groups often requires careful control of reaction conditions to avoid unwanted side products.

In conclusion, 4-Amino-tetrahydro-furan-3-carboxylic acid hydrochloride (CAS No. 2716848-93-8) represents a cornerstone in pharmaceutical chemistry due to its structural versatility and functional utility. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug development efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications for tetrahydrofuran derivatives, compounds like this are poised to play an increasingly pivotal role in shaping the future of medicine.